Cas no 17456-38-1 (2-Butenedioic-1,4-14C2acid, (2E)- (9CI))
17456-38-1 structure
Product Name:2-Butenedioic-1,4-14C2acid, (2E)- (9CI)
CAS No:17456-38-1
MF:C4H4O4
MW:120.057244300842
CID:122357
PubChem ID:102602080
Update Time:2025-04-18
2-Butenedioic-1,4-14C2acid, (2E)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedioic-1,4-14C2acid, (2E)- (9CI)
- FUMARIC ACID, [1,4-14C]
- [1,4-14C]fumaric acid
- 4-butoxy-4-oxobut-2-enoic acid
- AC1NUDZP
- AC1Q2X7Q
- AC1Q5T8B
- but-2-enedioyl dichloride
- Butyl fumarate
- fumaric acid chloroanhydride
- Fumaric acid dichloride
- fumaric acid dichloroanhydride
- Fumaric acid monobutyl ester
- Fumaric acid, butyl ester
- fumaroyl chloride
- Fumarsaeure-(1,4-14C)
- Fumarsaeure-mono-n-butylester
- Mono
- Monobutyl fumarate
- mono-n-butyl maleate
- n-Butyl fumarate
- 17456-38-1
- Fumaric acid,[1,4-14c]
-
- Inchi: 1S/C4H4O4/c5-3(6)1-2-4(7)8/h1-2H,(H,5,6)(H,7,8)/b2-1+/i3+2,4+2
- InChI Key: VZCYOOQTPOCHFL-QJQQQGIFSA-N
- SMILES: O[14C](/C=C/[14C](=O)O)=O
Computed Properties
- Exact Mass: 116.01092
- Monoisotopic Mass: 120.01744258g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
2-Butenedioic-1,4-14C2acid, (2E)- (9CI) Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
17456-38-1 (2-Butenedioic-1,4-14C2acid, (2E)- (9CI)) Related Products
- 110-17-8(Fumaric acid)
- 29132-58-9(Acrylic Acid Maleic Acid Copolymer (Technical Grade))
- 44742-89-4(Ammonium hydrogen maleate)
- 26677-99-6(poly(acrylic acid-co-maleic acid))
- 110-16-7(Maleic acid)
- 107-93-7(butenoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent